Cas no 727420-68-0 (3-ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3-ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 727420-68-0
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 5437259
• Update Time: 2025-10-31

3-ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-fluoro-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide
• 3-ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C19H21FN2O3S/c1-3-25-19-12-14(8-9-17(19)20)26(23,24)21-11-10-15-13(2)22-18-7-5-4-6-16(15)18/h4-9,12,21-22H,3,10-11H2,1-2H3
• InChI Key： RITVQZGRFNYVKP-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C3=C(NC=2C)C=CC=C3)(=O)=O)=CC=C(F)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide

Introduction to 3-Ethoxy-4-Fluoro-N-2-(2-Methyl-1H-Indol-3-yl)ethylbenzene-1-sulfonamide (CAS No. 727420-68-0)

3-Ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide, also known by its CAS number 727420-68-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in the development of drugs due to their diverse biological activities, including anti-inflammatory, antidiabetic, and antimicrobial properties.

The chemical structure of 3-Ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with an ethoxy group at the 3-position, a fluoro group at the 4-position, and a sulfonamide moiety attached to the benzene ring. The sulfonamide group is further substituted with a 2-(2-methyl-1H-indol-3-yl)ethyl group, which imparts unique pharmacological properties to the molecule.

Recent studies have highlighted the potential therapeutic applications of 3-Ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-Ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide has shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2020 demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. The neuroprotective effects were attributed to the compound's ability to modulate signaling pathways involved in cell survival and death.

The pharmacokinetic profile of 3-Ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide has also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. The team also noted that the compound does not exhibit significant toxicity at therapeutic doses, which is a crucial factor for its clinical development.

In terms of drug development, 3-Ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-yl)ethylbenzene-1-sulfonamide has entered early-stage clinical trials for the treatment of inflammatory conditions and neurodegenerative diseases. Preliminary results from these trials have been promising, with patients showing improved symptoms and tolerability. However, further research is needed to fully understand the long-term safety and efficacy of this compound.

The synthesis of 3-Ethoxy-4-fluoro-N-2-(2-methyl-1H-indol-3-y l)ethylbenzene -1-sulfonamide involves several steps, including the preparation of intermediates such as 3-bromoethoxybenzene and 4-fluorobenzenesulfonyl chloride. These intermediates are then coupled with 2-(2-methylindolyl)ethanamine using standard coupling reactions under controlled conditions. The final product is purified using techniques such as column chromatography and recrystallization to ensure high purity and quality.

In conclusion, 3-Ethoxy -4-fluoro -N - 2 -( 2 -m ethyl - 1 H - ind ol - 3 - yl ) eth ylbe nz ene - 1 -s ul fon amide (CAS No. 727420 -68 -0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.